4-Methylbuphedrone (hydrochloride)
4-Methylbuphedrone (hydrochloride)
Buphedrone is a substituted cathinone, analogous to methcathinone, which has been identified in products that are sold as stimulants. 4-Methylbuphedrone is a para-methyl analog of buphedrone. Its biological and toxicological properties have not been evaluated. This product is intended for forensic applications.
Brand Name:
Vulcanchem
CAS No.:
1336911-98-8
VCID:
VC0144208
InChI:
InChI=1S/C12H17NO.ClH/c1-4-11(13-3)12(14)10-7-5-9(2)6-8-10;/h5-8,11,13H,4H2,1-3H3;1H
SMILES:
CCC(C(=O)C1=CC=C(C=C1)C)NC.Cl
Molecular Formula:
C12H18ClNO
Molecular Weight:
227.732
4-Methylbuphedrone (hydrochloride)
CAS No.: 1336911-98-8
Reference Standards
VCID: VC0144208
Molecular Formula: C12H18ClNO
Molecular Weight: 227.732
CAS No. | 1336911-98-8 |
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Product Name | 4-Methylbuphedrone (hydrochloride) |
Molecular Formula | C12H18ClNO |
Molecular Weight | 227.732 |
IUPAC Name | 2-(methylamino)-1-(4-methylphenyl)butan-1-one;hydrochloride |
Standard InChI | InChI=1S/C12H17NO.ClH/c1-4-11(13-3)12(14)10-7-5-9(2)6-8-10;/h5-8,11,13H,4H2,1-3H3;1H |
Standard InChIKey | CNSOPRIVFKVRDH-UHFFFAOYSA-N |
SMILES | CCC(C(=O)C1=CC=C(C=C1)C)NC.Cl |
Description | Buphedrone is a substituted cathinone, analogous to methcathinone, which has been identified in products that are sold as stimulants. 4-Methylbuphedrone is a para-methyl analog of buphedrone. Its biological and toxicological properties have not been evaluated. This product is intended for forensic applications. |
Synonyms | BZ-6378;4-methyl BP;4-Methyl-N-methylbutiophenone |
Reference | 1.Kikura-Hanajiri, R.,Uchiyama, N., and Goda, Y. Survey of current trends in the abuse of psychotropic substances and plants in Japan. Leg.Med.(Tokyo) 13(3), 109-115 (2011). |
PubChem Compound | 71750236 |
Last Modified | Nov 11 2021 |
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